3-(2,5-dimethylbenzyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(2,5-dimethylphenyl)methyl]-7-phenylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2OS/c1-14-8-9-15(2)17(10-14)11-23-13-22-19-18(12-25-20(19)21(23)24)16-6-4-3-5-7-16/h3-10,12-13H,11H2,1-2H3
• InChI Key: HCBKKQJIURGSDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

The compound “3-(2,5-dimethylbenzyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one” belongs to a class of compounds known as thieno[2,3-d]pyrimidin-4(3H)-ones. These compounds have been synthesized and screened against Mycobacteria as part of a program to develop new antitubercular agents.

Synthesis Analysis

Thieno[2,3-d]pyrimidin-4(3H)-ones were prepared through cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol. The specific synthesis process for “3-(2,5-dimethylbenzyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one” is not available in the retrieved papers.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones was investigated by X-ray diffraction. In crystals, the tautomeric form with a localized N(1)=C(2) bond is realized. A comparative analysis of the two structures using the literature data is given to examine the conjugation effect on the geometrical parameters of a pseudoaromatic pyrimidine system.

Scientific Research Applications

Antitubercular Activity

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Antimycobacterial Properties

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Anticancer Potential

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Antimicrobial Screening

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Mechanism of Action

Target of Action

The primary target of this compound is the Mycobacterium tuberculosis bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

The compound inhibits Cyt-bd, which is a part of the respiratory chain in Mycobacterium tuberculosis . This inhibition disrupts the energy metabolism of the bacteria, leading to its death .

Biochemical Pathways

The compound affects the respiratory chain of Mycobacterium tuberculosis by inhibiting Cyt-bd . This disruption in the respiratory chain leads to a depletion of ATP, which is essential for the survival and functioning of the bacteria .

Pharmacokinetics

The compound’s effectiveness against mycobacterium tuberculosis suggests that it has sufficient bioavailability to reach its target in the bacteria .

Result of Action

The compound exhibits significant antimycobacterial activity against Mycobacterium tuberculosis . Specifically, it has been found to exhibit very good antimycobacterial activity (MIC in the range of 6–8 μM) against Mycobacterium tuberculosis H37Ra (ATCC 25177) and Mycobacterium bovis BCG (ATCC 35743) .

Action Environment

The compound’s effectiveness against mycobacterium tuberculosis suggests that it is stable and effective under the conditions present within the bacteria .